Cas no 932779-61-8 (Oxazole, 2-(3-fluorophenyl)-4,5-dimethyl-, 3-oxide)

• Product Name: Oxazole, 2-(3-fluorophenyl)-4,5-dimethyl-, 3-oxide
• CAS No: 932779-61-8
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 6416146
• PubChem ID: 46371004
• Update Time: 2025-06-08

Oxazole, 2-(3-fluorophenyl)-4,5-dimethyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4912546
• 932779-61-8
• BRD-K14902550-001-01-8
• 2-(3-FLUOROPHENYL)-4,5-DIMETHYL-1,3-OXAZOL-3-IUM-3-OLATE
• AKOS002138616
• Oxazole,2-(3-fluorophenyl)-4,5-dimethyl-,3-oxide
• Oxazole, 2-(3-fluorophenyl)-4,5-dimethyl-, 3-oxide

• Inchi： 1S/C11H10FNO2/c1-7-8(2)15-11(13(7)14)9-4-3-5-10(12)6-9/h3-6H,1-2H3
• InChI Key： ASXXXHXSYAYZSK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)[N+]([O-])=C1C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Oxazole, 2-(3-fluorophenyl)-4,5-dimethyl-, 3-oxide

2-(3-Fluorophenyl)-4,5-Dimethyl-3-Oxazoline (CAS No. 932779-61-8): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

2-(3-Fluorophenyl)-4,5-dimethyl-3-oxazoline (CAS No. 932779-61-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also known as 2-(3-fluorophenyl)-4,5-dimethyl oxazole 3-oxide, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of its synthesis, physical and chemical properties, and its applications in the development of novel pharmaceutical agents.

The synthesis of 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline typically involves the reaction of 3-fluorobenzaldehyde with dimethylamine and an appropriate nitrile or amide under specific conditions. One common method involves the condensation of 3-fluorobenzaldehyde with dimethylamine to form an imine intermediate, followed by the addition of a nitrile or amide to generate the final oxazoline product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, including the use of catalysts and green solvents.

In terms of its physical and chemical properties, 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline is a solid at room temperature with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The presence of the fluorine atom on the phenyl ring imparts unique electronic properties to the molecule, which can influence its reactivity and biological activity. Additionally, the oxazoline ring provides a rigid structure that can enhance the compound's stability and bioavailability.

The biological activities of 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Furthermore, it has been found to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. These findings suggest that 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline has potential as a lead compound for the development of new therapeutic agents.

In addition to its direct biological activities, 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline serves as a valuable building block for the synthesis of more complex molecules. Its reactive functional groups allow for easy modification through various chemical transformations, making it a useful intermediate in drug discovery programs. For example, it can be used to introduce fluorinated moieties into drug candidates, which can improve their pharmacokinetic properties and enhance their therapeutic efficacy.

The safety profile of 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-(3-fluorophenyl)-4,5-dimethyl-3-oxazoline (CAS No. 932779-61-8) is a promising compound with a wide range of applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential uses in various medical fields, highlighting its significance in modern drug discovery efforts.